Cas no 1157138-68-5 (2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1157138-68-5
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 5833723
• PubChem ID: 21190574
• Update Time: 2025-06-27

2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid
• SCHEMBL9385280
• EN300-1865108
• 1157138-68-5

• Inchi： 1S/C16H14O3/c17-16(18)15-10-14(15)11-5-4-8-13(9-11)19-12-6-2-1-3-7-12/h1-9,14-15H,10H2,(H,17,18)
• InChI Key： VVACFVWBFIRPGK-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=C(C=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.094294304g/mol
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1157138-68-5)

2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1157138-68-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of a phenoxyphenyl moiety in its molecular structure suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery.

The molecular structure of 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a carboxylic acid group at one position and a 3-phenoxyphenyl group at another. This arrangement creates a rigid framework that may influence the compound's pharmacokinetic properties and binding affinity to biological receptors. The cyclopropane ring is particularly interesting due to its strained three-membered structure, which can lead to unique reactivity and biological effects when incorporated into drug molecules.

In recent years, there has been growing interest in cyclopropanecarboxylic acids as pharmacophores due to their ability to modulate various biological pathways. Studies have shown that compounds containing cyclopropane rings can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, pain perception, and neurotransmitter signaling. The 3-phenoxyphenyl substituent further enhances the compound's potential by introducing aromaticity and electronic properties that could interact with specific binding sites in biological targets.

One of the most compelling aspects of 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid is its structural versatility, which allows for modifications that could optimize its pharmacological properties. Researchers have been exploring derivatives of this compound to improve its solubility, bioavailability, and target specificity. For instance, modifications to the carboxylic acid group or the phenoxyphenyl moiety could alter the compound's metabolic stability and interactions with enzymes such as cytochrome P450.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid. Molecular modeling techniques can predict how this compound might bind to biological targets, providing insights into its potential therapeutic effects. These simulations have been particularly useful in identifying lead compounds for further development in areas such as central nervous system disorders, where precise targeting is crucial.

The synthesis of 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for chemists. The strained nature of the cyclopropane ring requires careful handling during synthesis to prevent decomposition. However, modern synthetic methods have made it possible to construct complex molecules like this one with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds necessary for this compound's structure.

From a medicinal chemistry perspective, 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid represents an exciting area for exploration. Its unique structural features offer a starting point for developing novel therapeutic agents with improved efficacy and reduced side effects. As research continues, it is likely that more derivatives will be synthesized and tested, further expanding our understanding of this class of compounds.

The potential applications of 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its structural motifs could inspire new materials with specialized properties, such as polymers or liquid crystals with enhanced functionality. Additionally, the compound's reactivity might make it useful in chemical synthesis as a building block for more complex molecules.

In conclusion, 2-(3-phenoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1157138-68-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine and materials science.